Cas no 32101-51-2 (Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]-)

Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]- structure
32101-51-2 structure
Product Name:Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]-
CAS No:32101-51-2
MF:C14H10N2O6
MW:302.239003658295
CID:321078
PubChem ID:275208
Update Time:2025-04-19

Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]-
    • 1-[3-(2,4-dinitrophenoxy)phenyl]ethanone
    • 1-[3-(2,4-Dinitro-phenoxy)-phenyl]-aethanon
    • 1-[3-(2,4-dinitro-phenoxy)-phenyl]-ethanone
    • AC1L5H8B
    • AC1Q20X8
    • AR-1B9106
    • CTK4G8209
    • KST-1B3070
    • NSC121895
    • SR-01000107388-1
    • SR-01000107388
    • NSC-121895
    • 32101-51-2
    • AJ-292/40927072
    • 1-[3-(2,4-DINITROPHENOXY)PHENYL]ETHAN-1-ONE
    • AKOS003646656
    • DTXSID40298242
    • Inchi: 1S/C14H10N2O6/c1-9(17)10-3-2-4-12(7-10)22-14-6-5-11(15(18)19)8-13(14)16(20)21/h2-8H,1H3
    • InChI Key: YILZHWDQPRZWAC-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC(C(C)=O)=C1)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 302.0539
  • Monoisotopic Mass: 302.05388604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 112.58
  • LogP: 4.54430
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